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Compound of Interest

Compound Name:
Methyl 2-amino-4,5-

dimethylthiophene-3-carboxylate

Cat. No.: B448080 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Methyl 2-amino-4,5-
dimethylthiophene-3-carboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental. This guide provides a

detailed overview of Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate, a member of the

2-aminothiophene class of compounds. These compounds are notable for their diverse

biological activities and serve as crucial intermediates in the synthesis of various

pharmaceuticals.[1][2][3]

Physicochemical Data Summary
The key physicochemical properties of Methyl 2-amino-4,5-dimethylthiophene-3-
carboxylate are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₁NO₂S PubChem CID 819623[4]

Molecular Weight 185.24 g/mol Calculated

Monoisotopic Mass 185.05106 Da PubChem CID 819623[4]

Boiling Point 287.8 °C at 760 mmHg Alfa Chemistry[5]

Flash Point 127.9 °C Alfa Chemistry[5]

Density 1.221 g/cm³ Alfa Chemistry[5]

Predicted XlogP 2.4 PubChem CID 819623[4]

Appearance Light yellow solid ChemicalBook

Experimental Protocols
A detailed understanding of the experimental procedures for the synthesis and characterization

of Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate is crucial for its application in

research and development.

Synthesis via Gewald Reaction
The most common and efficient method for synthesizing 2-aminothiophenes is the Gewald

reaction.[1][6][7] This is a one-pot, multi-component reaction that involves the condensation of

a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base.[6]

General Procedure for the Synthesis of Methyl 2-amino-4,5-dimethylthiophene-3-
carboxylate:

Reaction Setup: In a single-necked flask, dissolve elemental sulfur powder (5.0 mmol) in

dimethylformamide (DMF) (1.5 mL).

Addition of Reagents: Sequentially add methyl cyanoacetate (5.0 mmol) and morpholine (5.0

mmol). The solution will immediately turn a dark brown color.

Addition of Ketone: Add 2-butanone (12.5 mmol) to the reaction mixture.
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Reaction Conditions: Stir the reaction mixture at 50 °C overnight.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with an appropriate amount of water and extract three times with ethyl acetate.

Purification: Combine the organic phases, wash with a saturated sodium chloride solution,

and dry over anhydrous magnesium sulfate. Remove the solvent by distillation under

reduced pressure to obtain the crude product.

Final Purification: Purify the crude product by column chromatography to yield the light

yellow solid target compound.

Characterization Methods
Standard analytical techniques are employed to confirm the identity and purity of the

synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra provide

detailed information about the molecular structure of the compound. Spectral data for 2-

amino-4,5-dimethyl-thiophene-3-carboxylic acid methyl ester can be found in chemical

databases.[8]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern of the compound, confirming its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in

the molecule, such as the amino group, the ester carbonyl group, and the thiophene ring

vibrations.

Visualizations
To better illustrate the processes involved, the following diagrams have been generated using

the Graphviz DOT language.
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Synthesis Work-up and Purification
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Caption: Workflow for the synthesis and purification of the target compound.
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Caption: Simplified mechanism of the Gewald aminothiophene synthesis.

Conclusion
This technical guide provides essential physicochemical data and detailed experimental

protocols for Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate. The information

presented, including the structured data table and process visualizations, is intended to support

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b448080?utm_src=pdf-body-img
https://www.benchchem.com/product/b448080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b448080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


researchers and scientists in the fields of medicinal chemistry and drug development in their

work with this versatile compound. The well-established Gewald reaction provides an efficient

route for its synthesis, and standard analytical methods can be used for its characterization.

The favorable physicochemical properties of 2-aminothiophene derivatives continue to make

them attractive scaffolds for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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